Cas no 1447965-88-9 (1-methyl-2-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-methyl-2-phenylpyrrolidine-3-carboxylic acid
• CAS No: 1447965-88-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5577194
• Update Time: 2025-10-28

1-methyl-2-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-phenylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-methyl-2-phenyl-

• Inchi： 1S/C12H15NO2/c1-13-8-7-10(12(14)15)11(13)9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3,(H,14,15)
• InChI Key： XPSMPALUSCSMST-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(O)=O)C1C1=CC=CC=C1

Additional information on 1-methyl-2-phenylpyrrolidine-3-carboxylic acid

1-Methyl-2-phenylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

1-Methyl-2-phenylpyrrolidine-3-carboxylic acid, identified by the CAS number 1447965-88-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this molecule consists of a pyrrolidine ring substituted with a methyl group at position 1, a phenyl group at position 2, and a carboxylic acid group at position 3. These substituents contribute to its unique chemical properties and potential bioactivity.

The synthesis of 1-methyl-2-phenylpyrrolidine-3-carboxylic acid has been explored through various routes, including ring-closing metathesis and other organocatalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantioselectivity, which is crucial for its application in chiral drug development. The carboxylic acid functionality at position 3 makes this compound amenable to further functionalization, such as esterification or amidation, which can enhance its bioavailability and pharmacokinetic properties.

One of the most promising applications of 1-methyl-2-phenylpyrrolidine-3-carboxylic acid lies in its potential as a lead compound for drug discovery. Studies have shown that pyrrolidine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Recent research has focused on evaluating the anti-cancer properties of this compound, particularly its ability to inhibit specific enzymes involved in tumor growth and metastasis.

In addition to its pharmacological applications, 1-methyl-2-phenylpyrrolidine-3-carboxylic acid has also been investigated for its role in chemical biology and materials science. Its unique structure allows it to serve as a building block for more complex molecules or as a ligand in metalloorganic frameworks. The phenyl group at position 2 contributes to the molecule's aromaticity, which can enhance its stability and reactivity in various chemical reactions.

The latest studies on this compound have delved into its interactions with biological systems at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, researchers have gained insights into how this compound binds to target proteins and modulates their activity. These findings have paved the way for the design of more potent and selective derivatives with improved therapeutic profiles.

In conclusion, 1-methyl-2-phenylpyrrolidine-3-carboxylic acid represents a valuable addition to the arsenal of compounds available for drug discovery and chemical innovation. Its versatile structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutics and materials.